Cas no 2092700-67-7 (3,4-Quinolinediamine, 6-chloro-8-iodo-N4-methyl-)

• Product Name: 3,4-Quinolinediamine, 6-chloro-8-iodo-N4-methyl-
• CAS No: 2092700-67-7
• MF: C₁₀H₉ClIN₃
• MW: 333.556032896042
• CID: 5267618
• Update Time: 2025-06-15

3,4-Quinolinediamine, 6-chloro-8-iodo-N4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-chloro-8-iodo-N4-methyl-

• Inchi： 1S/C10H9ClIN3/c1-14-10-6-2-5(11)3-7(12)9(6)15-4-8(10)13/h2-4H,13H2,1H3,(H,14,15)
• InChI Key： RZHHABFQVIPGTJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CC=2I)C(NC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 6-chloro-8-iodo-N4-methyl-

Introduction to 3,4-Quinolinediamine, 6-chloro-8-iodo-N4-methyl- (CAS No. 2092700-67-7)

3,4-Quinolinediamine, 6-chloro-8-iodo-N4-methyl-, identified by its Chemical Abstracts Service Number (CAS No. 2092700-67-7), is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 6-chloro-8-iodo-N4-methyl quinolinediamine make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The molecular structure of this compound incorporates both chloro and iodo substituents, which are common in medicinal chemistry for their ability to modulate electronic properties and enhance binding affinity to biological targets. The presence of two amine groups at the 3 and 4 positions of the quinoline ring further enhances its reactivity, making it a versatile building block for the synthesis of more complex molecules. The N4-methyl substitution adds another layer of functional diversity, allowing for potential modifications that could improve pharmacokinetic properties or target specificity.

In recent years, there has been a growing interest in quinoline derivatives due to their demonstrated efficacy in treating various diseases, including infectious diseases and cancer. The 6-chloro-8-iodo-N4-methyl moiety in particular has been studied for its potential as an intermediate in the synthesis of antiviral and anticancer agents. For instance, researchers have explored its use in developing inhibitors targeting enzymes involved in viral replication or cancer cell proliferation. The halogenated quinolines are particularly attractive because they can be readily modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional functional groups or link to other bioactive molecules.

One of the most exciting areas of research involving 3,4-Quinolinediamine, 6-chloro-8-iodo-N4-methyl is its application in the development of next-generation antibiotics. With the rise of antibiotic-resistant bacteria, there is an urgent need for novel compounds that can overcome existing resistance mechanisms. Quinoline derivatives have shown promise in this regard due to their ability to interfere with bacterial DNA gyrase and topoisomerase IV, essential enzymes for bacterial replication. The chloro and iodo substituents in this compound may enhance its binding affinity to these bacterial targets, making it a potent candidate for further development.

Additionally, this compound has been investigated for its potential role in immunomodulation. Some quinoline derivatives have been found to modulate immune responses by interacting with various immune cell receptors and signaling pathways. The structural flexibility of 6-chloro-8-iodo-N4-methyl quinolinediamine allows for the design of molecules that can selectively target specific immune pathways, which could be beneficial in treating autoimmune diseases or enhancing vaccine efficacy.

The synthesis of 3,4-Quinolinediamine, 6-chloro-8-iodo-N4-methyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions to introduce the chloro and iodo substituents, followed by functional group transformations to achieve the desired amine groups and methyl substitution. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability.

In conclusion, 3,4-Quinolinediamine, 6-chloro-8-iodo-N4-methyl (CAS No. 2092700-67-7) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its halogenated quinoline core provides a rich framework for further chemical modification, making it a valuable tool for drug discovery efforts aimed at treating infectious diseases, cancer, and immune-related disorders. As research continues to uncover new applications for this compound, it is likely that 6-chloro-8-iodo-N4-methyl quinolines will play an increasingly important role in the development of next-generation therapeutics.